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Compound of Interest

Compound Name: N,N-Dimethyl-D6-acetamide

Cat. No.: B1459259

In-Depth Technical Guide to N,N-Dimethyl-D6-
acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties of N,N-
Dimethyl-D6-acetamide, a deuterated isotopologue of N,N-Dimethylacetamide. This
document is intended for use by professionals in research, scientific, and drug development
fields, offering a detailed look at its fundamental chemical data and a hypothetical experimental
workflow for its quality control.

Core Molecular Data

The incorporation of six deuterium atoms into the N,N-Dimethylacetamide structure results in a
predictable increase in its molecular weight. The fundamental properties of both the deuterated
and non-deuterated forms are summarized below for direct comparison.

Compound Molecular Formula Molecular Weight ( g/mol )
N,N-Dimethyl-D6-acetamide C4D6H3NO 93.157[1][2]
N,N-Dimethylacetamide C4H9ONO 87.1204[3][41[5]
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Hypothetical Experimental Workflow: Quality
Control of N,N-Dimethyl-D6-acetamide

The following diagram outlines a representative experimental workflow for the quality control of
N,N-Dimethyl-D6-acetamide, ensuring its identity, purity, and isotopic enrichment. This
process is critical for applications in areas such as pharmacokinetic studies and as an internal
standard in analytical chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1459259#n-n-dimethyl-d6-acetamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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